3,5-dichloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• IUPAC Name: 3,5-dichloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C18H14Cl2N4O3S/c1-11-6-7-21-18(22-11)24-28(26,27)16-4-2-15(3-5-16)23-17(25)12-8-13(19)10-14(20)9-12/h2-10H,1H3,(H,23,25)(H,21,22,24)
• InChI Key: XCFNHQLPKGGVKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N4O3S
• Molecular Weight: 437.3 g/mol

Description

3,5-dichloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide is a chemical compound with the molecular formula C18H14Cl2N4O3S. It has a molecular weight of 437.3.

Molecular Structure Analysis

The molecular structure of this compound consists of 18 carbon atoms, 14 hydrogen atoms, 2 chlorine atoms, 4 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom. The average mass is 437.300 Da, and the monoisotopic mass is 436.016357 Da.

Scientific Research Applications

Anticancer Activity

A study by Ravichandiran et al. (2019) synthesized and evaluated the anticancer activity of various phenylaminosulfanyl-1,4-naphthoquinone derivatives, including compounds with a structural resemblance to 3,5-dichloro-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide. These compounds demonstrated potent cytotoxic activity against human cancer cell lines A549, HeLa, and MCF-7. The compounds induced apoptosis and arrested the cell cycle at the G1 phase, indicating their potential as anticancer agents. The study highlights the synthesis method, structural characterization, and biological evaluation, pointing to the role of such compounds in developing new cancer treatments (Ravichandiran et al., 2019).

Antimicrobial and Antibacterial Activity

Research on similar compounds has shown their potential in antimicrobial and antibacterial applications. For instance, Limban, Marutescu, and Chifiriuc (2011) synthesized acylthioureas with varied N-phenyl substituents, including structures related to this compound. These derivatives exhibited significant antibacterial activity against strains known for biofilm growth, such as Pseudomonas aeruginosa and Staphylococcus aureus, suggesting their utility in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Enzymatic Activity Modulation

Compounds structurally similar to this compound have been investigated for their ability to modulate enzymatic activities. Yue et al. (2011) studied the metabolism of GDC-0449 (vismodegib), a Hedgehog pathway inhibitor, identifying metabolic pathways that involve modifications of the pyridine and phenyl rings. This research provides insights into the metabolic fate and potential enzymatic activity modulation by similar compounds, contributing to the understanding of their pharmacokinetic properties (Yue et al., 2011).